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Compound of Interest

Compound Name: WQ 2743

Cat. No.: B15563984

Get Quote

Disclaimer: The compound "WQ 2743" does not correspond to a publicly documented chemical

entity. This guide pertains to WQ 1 (CAS 1204401-49-9), a compound with a similar

designation, and is intended for researchers, scientists, and drug development professionals.

This document is for research use only and not for human or veterinary use.

Executive Summary
WQ 1 is a potent and highly selective antagonist of the sigma-1 (σ1) receptor, a unique ligand-

operated chaperone protein located in the endoplasmic reticulum. It demonstrates significant

potential in various research areas, including oncology and neuroscience, due to its ability to

modulate cellular processes such as cell proliferation, apoptosis, and neuronal signaling. This

guide provides a comprehensive overview of WQ 1, including its chemical properties,

mechanism of action, safety and handling information, and key experimental data.

Chemical and Physical Properties
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Property Value

Formal Name
2,3-dihydro-2-[1-(phenylmethyl)-4-

piperidinyl]-4H-1-benzothiopyran-4-one

Synonyms TC WQ 1, TC Sigma1

CAS Number 1204401-49-9

Molecular Formula C₂₁H₂₃NOS

Molecular Weight 337.48 g/mol [1][2][3]

Appearance Solid

Purity ≥98%

Solubility
Soluble in DMSO (up to 50 mM) and ethanol (up

to 10 mM)[2][3]

Storage Store at -20°C[1][2][3]

Safety and Handling
3.1 Hazard Identification

While a comprehensive toxicological profile is not publicly available, standard laboratory

precautions should be observed when handling WQ 1. It is recommended to consult the Safety

Data Sheet (SDS) provided by the supplier for detailed information.

3.2 Personal Protective Equipment (PPE)

Eye Protection: Wear chemical safety goggles.

Hand Protection: Wear compatible chemical-resistant gloves.

Skin and Body Protection: Wear a laboratory coat.

3.3 First Aid Measures

If Inhaled: Move to fresh air.
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In Case of Skin Contact: Wash off with soap and plenty of water.

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes.

If Swallowed: Rinse mouth with water.

Mechanism of Action
WQ 1 is a high-affinity antagonist of the sigma-1 (σ1) receptor. The σ1 receptor is a chaperone

protein primarily located at the mitochondria-associated endoplasmic reticulum membrane

(MAM). It plays a crucial role in regulating a variety of cellular functions, including ion channel

activity, neurotransmitter release, and cellular stress responses.

WQ 1 exhibits high selectivity for the σ1 receptor over the sigma-2 (σ2) receptor and the

dopamine transporter (DAT).[1][4] By binding to the σ1 receptor, WQ 1 inhibits its activity,

leading to downstream effects on various signaling pathways.

Sigma-1 Receptor Signaling Pathway
The following diagram illustrates the central role of the sigma-1 receptor in cellular signaling

and the inhibitory effect of WQ 1.
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Seed cells in 96-well plates

Allow cells to adhere overnight

Treat with WQ 1 or vehicle

Incubate for 24-72 hours

Perform MTT or WST-1 assay

Analyze data and determine IC50

End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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